Cas no 918310-91-5 (2-Octanone, 5,8-dihydroxy-)

• Product Name: 2-Octanone, 5,8-dihydroxy-
• CAS No: 918310-91-5
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 778091
• PubChem ID: 71427556
• Update Time: 2025-04-19

2-Octanone, 5,8-dihydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 5,8-dihydroxy-
• 5,8-dihydroxyoctan-2-one
• DTXSID70846295
• SCHEMBL4136558
• 918310-91-5

• Inchi： 1S/C8H16O3/c1-7(10)4-5-8(11)3-2-6-9/h8-9,11H,2-6H2,1H3
• InChI Key： NLMUUBWULHAEPU-UHFFFAOYSA-N
• SMILES： OC(CCC(C)=O)CCCO

Computed Properties

• Exact Mass: 160.109944368g/mol
• Monoisotopic Mass: 160.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 57.5Ų